Cas no 101517-13-9 (Heptanamide,7-[(1-methylethyl)thio]-)
101517-13-9 structure
Product Name:Heptanamide,7-[(1-methylethyl)thio]-
CAS No:101517-13-9
MF:C10H21NOS
MW:203.344841718674
CID:160012
PubChem ID:58495
Update Time:2025-04-19
Heptanamide,7-[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Heptanamide,7-[(1-methylethyl)thio]-
- 7-propan-2-ylsulfanylheptanamide
- 7-(propan-2-ylsulfanyl)heptanamide
- 7-Isopropylthioheptanamide
- AC1L1P50
- AC1Q5J9K
- HEPTANAMIDE, 7-ISOPROPYLTHIO-
- LS-74261
- DTXSID40143980
- 101517-13-9
-
- Inchi: 1S/C10H21NOS/c1-9(2)13-8-6-4-3-5-7-10(11)12/h9H,3-8H2,1-2H3,(H2,11,12)
- InChI Key: RNOCVYPIICITNX-UHFFFAOYSA-N
- SMILES: S(C(C)C)CCCCCCC(N)=O
Computed Properties
- Exact Mass: 203.13453
- Monoisotopic Mass: 203.13438547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- PSA: 43.09
Heptanamide,7-[(1-methylethyl)thio]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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